N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamide
Overview
Description
N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamide, also known as N-cyano-thiazole-dichlorobenzofuran, is a novel compound with potential applications in scientific research. It is a synthetic compound that is used as a reagent to modify the structure of other compounds. It can also be used as a catalyst in organic synthesis. The compound has been studied for its mechanism of action and biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamidezole-dichlorobenzofuran has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as 2-oxo-1,2-dihydroquinoline-3-carboxamides, 1,2-dihydroquinoline-3-carboxamides, and 1,2,3-triazole-4-carboxamides. It has also been used as a catalyst in the synthesis of various compounds, such as 1,2,3-triazoles, 1,2-dihydroquinolines, and 1,2,3-triazole-4-thiols. In addition, it has been used as a reagent in the synthesis of various compounds, such as 1,2,3-triazole-4-thiols, 1,2,3-triazole-4-carboxamides, and 1,2-dihydroquinoline-3-carboxamides.
Mechanism of Action
N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamidezole-dichlorobenzofuran is believed to act as a reagent in the synthesis of other compounds. It is believed to catalyze the formation of a new bond between two molecules, which can then be used to modify the structure of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamidezole-dichlorobenzofuran are not yet fully understood. However, it is believed to have an effect on the structure of other molecules, which can then have an effect on the biochemical and physiological processes of the body.
Advantages and Limitations for Lab Experiments
N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamidezole-dichlorobenzofuran has several advantages for laboratory experiments. It is relatively stable and easy to handle, and it can be used as a reagent or catalyst in the synthesis of other compounds. However, it is also limited in its applications, as it is not suitable for use in the synthesis of complex compounds.
Future Directions
Future research on N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamidezole-dichlorobenzofuran should focus on its potential applications in scientific research. For example, further research is needed to understand its mechanism of action and biochemical and physiological effects. In addition, further research is needed to identify its advantages and limitations for laboratory experiments. Finally, further research is needed to explore its potential applications in the synthesis of complex compounds.
Synthesis Methods
N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamidezole-dichlorobenzofuran can be synthesized by the reaction of 5-cyano-1,3-thiazole-2-thiol with 6,7-dichloro-1-benzofuran-3-yl chloride in a solvent such as acetonitrile. This reaction is catalyzed by a base such as triethylamine, and the product is purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamide involves the reaction of 5-cyano-1,3-thiazole-2-amine with 2-(6,7-dichloro-1-benzofuran-3-yl)acetyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "5-cyano-1,3-thiazole-2-amine", "2-(6,7-dichloro-1-benzofuran-3-yl)acetyl chloride", "Base (e.g. triethylamine, pyridine)" ], "Reaction": [ "Step 1: Dissolve 5-cyano-1,3-thiazole-2-amine in a suitable solvent (e.g. dichloromethane, chloroform) and add the base.", "Step 2: Slowly add 2-(6,7-dichloro-1-benzofuran-3-yl)acetyl chloride to the reaction mixture while stirring.", "Step 3: Allow the reaction to proceed at room temperature for several hours.", "Step 4: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2256065-94-6 |
Product Name |
N-(5-cyano-1,3-thiazol-2-yl)-2-(6,7-dichloro-1-benzofuran-3-yl)acetamide |
Molecular Formula |
C14H7Cl2N3O2S |
Molecular Weight |
352.2 |
Purity |
95 |
Origin of Product |
United States |
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